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Compound of Interest

Compound Name: N,N-Diethylacetamide

Cat. No.: B146632

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
N,N-Diethylacetamide (CAS No. 685-91-6). The information is intended to guide laboratory
and manufacturing practices to ensure the safe use of this compound.

Chemical and Physical Properties

N,N-Diethylacetamide is a colorless to slightly yellow liquid.[1][2] It is a polar aprotic solvent
with a faint odor.[2] Its high boiling point and thermal stability make it a useful solvent in various
chemical reactions.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b146632?utm_src=pdf-interest
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.tuodaindus.com/nn-diethylacetamide/
https://www.benchchem.com/product/b146632
https://www.benchchem.com/product/b146632
https://www.benchchem.com/product/b146632
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CeH13NO [11[3]
Molecular Weight 115.17 g/mol [1][4]

Colorless to slightly yellow
Appearance o [1]
transparent liquid

Boiling Point 182-186 °C [1][5]
Melting Point -38 °C [1]
Density 0.925 g/mL at 25 °C [11[3]
Flash Point 70.6 °C (closed cup) [1]
Vapor Pressure 1.2 hPaat 25 °C [6][7]

- Miscible with water and most
Solubility _ [1][3]
organic solvents

Refractive Index n20/D 1.440 [3]

Toxicological Data

N,N-Diethylacetamide is classified as harmful if swallowed, in contact with skin, or if inhaled.
[4][7] It is also known to cause skin and serious eye irritation.[4]

Metric Value Species Route Reference

LD50 1500 mg/kg Rat Oral [417118]

Experimental Protocols

Detailed experimental protocols for the specific toxicity studies cited for N,N-Diethylacetamide
are not publicly available in the referenced safety data sheets or databases. However, a
general methodology for an acute oral toxicity study (as per OECD Guideline 423) would
involve the following steps:

o Animal Selection: Healthy, young adult rats of a single sex (typically females) are chosen.
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o Dosage: The substance is administered in a single dose by gavage. A stepwise procedure is
used with a starting dose, and subsequent doses are adjusted based on the outcome of the
previous dose level.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Necropsy: A gross necropsy of all animals is performed at the end of the study.

e LD50 Calculation: The LD50 is statistically estimated from the mortality data.

Hazard Identification and GHS Classification

Hazard Class GHS Classification
Acute Toxicity, Oral Category 4[4]
Acute Toxicity, Dermal Category 4[4]
Acute Toxicity, Inhalation Category 4[4]
Skin Corrosion/Irritation Category 2[4]
Serious Eye Damage/Eye Irritation Category 2[4]

Specific target organ toxicity — single exposure Category 3 (Respiratory tract irritation)[4]

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.
o Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood.

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear chemical safety goggles or a face shield.[9]

[¢]

Hand Protection: Wear suitable protective gloves (e.g., light weight rubber gloves).[7]

[e]

Body Protection: Wear a lab coat or other protective clothing.
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» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.

e Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[6] Keep away
from heat, sparks, and open flames.[6]

Emergency Procedures
First Aid Measures

A clear and immediate response is critical in case of accidental exposure.

Exposure Route

Inhalation Skin Contact Eye Contact

edlate Action
Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water g Rinse Mouth
A

Follow-up

Y \

Give Artificial Respiration if Not Breathing Wash Skin with Soap and Water Continue Rinsing for 15 minutes Drink 2-4 cupfuls of water

Medlical Atter;;ion

Get Medical Aid

Click to download full resolution via product page

Caption: First aid procedures for N,N-Diethylacetamide exposure.

Spill Response
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In the event of a spill, follow a structured procedure to ensure safety and proper cleanup.

Evacuate Area

Initial Response

Ensure Adequate Ventilation

Remove Ignition Sources

Conta

nment

Wear Appropriate PPE

'

Contain Spill with Inert Material

Cled
A4

Absorb with Sand or Vermiculite

Collect in a Suitable Container

Dispose of as Hazardous Waste

Clean Spill Area

Click to download full resolution via product page
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Caption: Workflow for handling an N,N-Diethylacetamide spill.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.

o Specific Hazards: Combustible liquid.[7] Vapors may be heavier than air and can travel to a
source of ignition and flash back.

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Disposal Considerations

Dispose of N,N-Diethylacetamide and contaminated materials in accordance with local, state,
and federal regulations. Do not allow the chemical to enter drains or waterways.

This guide is intended to provide essential safety and handling information. Always refer to the
most current Safety Data Sheet (SDS) for N,N-Diethylacetamide before use and ensure that
all personnel are adequately trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-Diethylacetamide: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146632#n-n-diethylacetamide-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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